Cas no 20348-09-8 (2H-Pyrido3,2-b1,4oxazin-3(4H)-one)
2H-Pyrido[3,2-b][1,4]oxazin-3(4H)-one is a heterocyclic compound featuring a fused pyridine-oxazine structure, which serves as a versatile intermediate in organic synthesis and medicinal chemistry. Its rigid bicyclic framework and nitrogen-oxygen functionality make it valuable for constructing pharmacologically active molecules, particularly in the development of CNS-targeting agents and enzyme inhibitors. The compound’s stability and reactivity allow for selective modifications at multiple sites, enabling tailored derivatization for drug discovery applications. Its structural motif is often explored for its potential bioactivity, including antimicrobial and antitumor properties. The compound is typically handled under standard laboratory conditions, with purity and yield optimized for research-scale use.
20348-09-8 structure
Product Name:2H-Pyrido3,2-b1,4oxazin-3(4H)-one
CAS No:20348-09-8
MF:C7H6N2O2
MW:150.134741306305
MDL:MFCD00006697
CID:51527
PubChem ID:88499
Update Time:2025-08-04
2H-Pyrido3,2-b1,4oxazin-3(4H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyrido[3,2-b][1,4]oxazin-3(4H)-one
- 2H-Pyrido[4,3-b]-1,4-oxazin-3-(4H)-one
- 2H-Pyrido[3,2-b]-1,4-oxazin-3(4H)-one
- 4H-Pyrido[3,2-b][1,4]oxazin-3-one
- pyridoboxazinone
- 2H-Pyrido[3,2-b][1,4]oxazin-3-one
- NSC 122276
- 2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one
- MLS000737540
- 2H-Pyrido(3,2-b)-1,4-oxazin-3(4H)-one
- ANHQLUBMNSSPBV-UHFFFAOYSA-N
- 2H,4H-pyrido[3,2-b][1,4]oxazin-3-one
- SMR000035346
- 2H,4H-pyridino[2,3-e]1,4-oxazin-3-one
- NSC122276
- Oprea1_736092
- MLS000039790
- METHYLCYCLOPENTADIENYLMANGANESETRICARBONYL
- 9Y-0717
- 4-(3,4-dimethoxyphenyl)-1,2-dimethoxy-benzene;2H-Pyrido[3,2-b][1,4]oxazin-3(4H)-one
- MFCD00006697
- DTXSID00174255
- AKOS005071470
- NSC-122276
- NS00026590
- CS-W002009
- SCHEMBL29569
- HMS2426L15
- A814467
- AMY14081
- 2H-pyrido[3,2-b]-1,4-oxazin-3(4H)one
- 2H-Pyrido[3,2-b]-1,4-oxazin-3(4H)-one, 95%
- FT-0612507
- EINECS 243-751-1
- 2H-pyrido[3,2-b]-1,4-oxazin-3-(4H)-one
- CHEMBL1370167
- AC-23079
- EN300-100241
- 2,3-Dihydro-4H-pyrido[3,2-b][1,4]oxazin-3-one
- 2H-Pyrido[3,2-b]-1,4-oxazin-3 (4H)-one
- 2H-pyrido[3,2-b]-[1,4]oxazin-3(4H)-one
- SY007983
- Z1255378941
- 20348-09-8
- J-509566
- DTXCID8096746
- STK526198
- 2H-Pyrido3,2-b1,4oxazin-3(4H)-one
-
- MDL： MFCD00006697
- Inchi： 1S/C7H6N2O2/c10-6-4-11-5-2-1-3-8-7(5)9-6/h1-3H,4H2,(H,8,9,10)
- InChI Key： ANHQLUBMNSSPBV-UHFFFAOYSA-N
- SMILES： O1CC(NC2C1=CC=CN=2)=O
- BRN： 1074010
Computed Properties
- Exact Mass: 150.04300
- Monoisotopic Mass: 150.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 0.1
- Topological Polar Surface Area: 51.2
Experimental Properties
- Color/Form: Yellow to Brown Solid
- Melting Point: 204-206 °C (lit.)
- Boiling Point: 384.2℃ at 760 mmHg
- PSA: 51.22000
- LogP: 0.55050
2H-Pyrido3,2-b1,4oxazin-3(4H)-one Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：2-8 °C
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
2H-Pyrido3,2-b1,4oxazin-3(4H)-one Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2H-Pyrido3,2-b1,4oxazin-3(4H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H137095-10g |
2H-Pyrido3,2-b1,4oxazin-3(4H)-one |
20348-09-8 | 98% | 10g |
¥696.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H137095-1g |
2H-Pyrido3,2-b1,4oxazin-3(4H)-one |
20348-09-8 | 98% | 1g |
¥99.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H137095-25g |
2H-Pyrido3,2-b1,4oxazin-3(4H)-one |
20348-09-8 | 98% | 25g |
¥1407.90 | 2023-09-02 | |
| AstaTech | 30018-5/G |
4H-PYRIDO[3,2-B][1,4]OXAZIN-3-ONE |
20348-09-8 | 97% | 5g |
$68 | 2023-09-18 | |
| TRC | P991713-10mg |
2H-Pyrido[3,2-b][1,4]oxazin-3(4H)-one |
20348-09-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P991713-50mg |
2H-Pyrido[3,2-b][1,4]oxazin-3(4H)-one |
20348-09-8 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P991713-100mg |
2H-Pyrido[3,2-b][1,4]oxazin-3(4H)-one |
20348-09-8 | 100mg |
$ 80.00 | 2022-06-03 | ||
| Chemenu | CM251127-5g |
2H-Pyrido[3,2-b][1,4]oxazin-3(4H)-one |
20348-09-8 | 97% | 5g |
$63 | 2023-03-04 | |
| Chemenu | CM251127-10g |
2H-Pyrido[3,2-b][1,4]oxazin-3(4H)-one |
20348-09-8 | 97% | 10g |
$116 | 2023-03-04 | |
| Apollo Scientific | OR9861-1g |
2H-Pyrido[3,2-b][1,4]oxazin-3(4H)-one |
20348-09-8 | 95% | 1g |
£15.00 | 2025-02-21 |
2H-Pyrido3,2-b1,4oxazin-3(4H)-one Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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